2-Phenoxybenzene-1-sulfonyl isocyanate

• CAS RN: 83790-63-0
• Molecular Formula: C13H9NO4S
• Molecular Weight: 275.28 g/mol
• IUPAC Name: N-(oxomethylidene)-2-phenoxybenzenesulfonamide
• InChI: InChI=1S/C13H9NO4S/c15-10-14-19(16,17)13-9-5-4-8-12(13)18-11-6-2-1-3-7-11/h1-9H
• InChI Key: PTDXBDWPAUQGKV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=CC=C2S(=O)(=O)N=C=O

Description

2-Phenoxybenzene-1-sulfonyl isocyanate is a useful research compound. Its molecular formula is C13H9NO4S and its molecular weight is 275.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

25.0 g of 2-phenoxyphenylsulfonamide, 14.0 g of n-hexyl isocyanate, a catalytic amount of 1,4-diazabicyclo-[2,2,2]-octane and 150 ml xylene were refluxed with stirring for an hour. Thereafter, the mixture was reacted with a solution of 11.9 g of trichloromethyl chloroformate in 30 ml of xylene in a manner similar to that of Example (1). At the end of the reaction, the xylene and n-hexyl isocyanate were distilled off, to obtain 22.8 g of 2-phenoxyphenylsulfonylisocyanate. B.p. 146°-150° C./0.7 mmHg.